Cas no 257955-78-5 (S-Methyl-S-phenyl-N-(3-bromophenyl)sulfoximide)

• Product Name: S-Methyl-S-phenyl-N-(3-bromophenyl)sulfoximide
• CAS No: 257955-78-5
• Molecular Formula: C₁₃H₁₂BrNOS
• Molecular Weight: 310.209481239319
• CID: 5194860

S-Methyl-S-phenyl-N-(3-bromophenyl)sulfoximide Properties

Names and Identifiers

• Benzenamine, 3-bromo-N-(methyloxidophenyl-λ4-sulfanylidene)-
• S-Methyl-S-phenyl-N-(3-bromophenyl)sulfoximide
• [(3-bromophenyl)imino](methyl)phenyl-lambda6-sulfanone

• InChIKey： JMKHLYVIFQUBGV-UHFFFAOYSA-N
• Inchi： 1S/C13H12BrNOS/c1-17(16,13-8-3-2-4-9-13)15-12-7-5-6-11(14)10-12/h2-10H,1H3
• SMILES： BrC1=CC=CC(=C1)N=S(C)(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Heavy Atom Count: 17
• Complexity: 356
• XLogP3: 4.3
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes